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Introduction

Enocyanin, a natural food colorant designated as E163, is an extract derived from the skins of
red grapes (Vitis vinifera). Its vibrant red to purple hue is attributed to a complex mixture of
anthocyanins.[1][2][3][4][5] These water-soluble pigments belong to the flavonoid class of
polyphenols and are widely used in the food and beverage industry.[1][5][6] The primary
anthocyanin present in enocyanin is typically malvidin-3-glucoside, although other significant
anthocyanins such as cyanidin, peonidin, petunidin, and their glucosides and acylated
derivatives also contribute to its composition.[1][2][4][7] Accurate quantification of the
anthocyanin content in enocyanin is crucial for quality control, standardization, and ensuring
consistent product performance.

This document provides a detailed protocol for the quantification of major anthocyanins in
enocyanin preparations using High-Performance Liquid Chromatography with a Diode-Array
Detector (HPLC-DAD).

Experimental Protocol

This protocol outlines the necessary steps for sample preparation, chromatographic separation,
and quantification of anthocyanins in enocyanin.

Materials and Reagents
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» Enocyanin sample (liquid or powder)

» Malvidin-3-glucoside chloride (or cyanidin-3-glucoside chloride as a more accessible
standard) analytical standard (>95% purity)

e Methanol (HPLC grade)

o Acetonitrile (HPLC grade)

e Formic acid (analytical grade)

 Trifluoroacetic acid (TFA) (optional, for mobile phase modification)
o Ultrapure water (18.2 MQ-cm)

o Syringe filters (0.45 um, PTFE or nylon)

Sample Preparation

Proper sample preparation is critical for accurate and reproducible results.
o Standard Solution Preparation:

o Accurately weigh approximately 5 mg of the analytical standard (e.g., malvidin-3-glucoside
chloride).

o Dissolve the standard in a known volume (e.g., 10 mL) of acidified methanol (0.1% HCI or
formic acid) to obtain a stock solution.

o Prepare a series of calibration standards by serially diluting the stock solution with the
mobile phase A to cover a concentration range of approximately 1 to 200 pg/mL.

e Enocyanin Sample Preparation:

o For liquid enocyanin: Accurately dilute a known volume of the enocyanin sample with
acidified methanol (e.g., 1:100 v/v). The dilution factor should be adjusted to ensure the
anthocyanin concentrations fall within the calibration curve range.
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o For powdered enocyanin: Accurately weigh approximately 10 mg of the enocyanin
powder and dissolve it in 10 mL of acidified methanol.

o Vortex the sample solution for 1 minute to ensure complete dissolution.

o Filter the solution through a 0.45 pm syringe filter into an HPLC vial prior to injection.

HPLC-DAD Conditions

The following chromatographic conditions are recommended for the separation and
quantification of anthocyanins in enocyanin.

Parameter Specification

Agilent 1200 Series or equivalent with a Diode
HPLC System
Array Detector

C18 reverse-phase column (e.g., Zorbax SB

Column
C18, 250 mm x 4.6 mm, 5 um)
Mobile Phase A 5% Formic acid in ultrapure water
Mobile Phase B Acetonitrile
Column Temperature 40 °C
Flow Rate 1.0 mL/min
Injection Volume 20 pL
Detection Wavelength 520 nm

Gradient Elution Program

A gradient elution is necessary to achieve optimal separation of the various anthocyanins
present in the enocyanin extract.
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Time (minutes) % Mobile Phase A % Mobile Phase B
95 5

25 70 30

30 50 50

35 95 5

40 95 5

Quantification and Data Analysis

Identification: Identify the individual anthocyanin peaks in the sample chromatogram by
comparing their retention times with those of the analytical standards. The major
anthocyanins to look for in enocyanin are the 3-O-glucosides of delphinidin, cyanidin,

petunidin, peonidin, and malvidin.[2][4][7]

Calibration Curve: Generate a calibration curve by plotting the peak area of the standard
against its concentration. A linear regression analysis should yield a correlation coefficient
(r?) of >0.99.

Quantification: Determine the concentration of individual anthocyanins in the enocyanin
sample by interpolating their peak areas from the calibration curve. If a standard for a
specific anthocyanin is not available, its concentration can be estimated using the calibration
curve of a related standard (e.g., cyanidin-3-glucoside) and applying a molecular weight

correction factor.[1]

o Concentration (mg/L) = (Peak Area / Slope of Calibration Curve) * Dilution Factor

Data Presentation

The quantitative data obtained from the HPLC-DAD analysis should be summarized in clear
and structured tables for easy comparison and interpretation.

Table 1: HPLC-DAD Chromatographic Conditions and Gradient Program
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Parameter

Specification

HPLC System

Agilent 1200 Series or equivalent with DAD

Column

C18 reverse-phase, 250 mm x 4.6 mm, 5 ym

Mobile Phase A

5% Formic acid in water

Mobile Phase B

Acetonitrile

0-25 min, 5-30% B; 25-30 min, 30-50% B; 30-35

Gradient ) )
min, 50-5% B; 35-40 min, 5% B
Flow Rate 1.0 mL/min
Column Temperature 40 °C
Detection Wavelength 520 nm
Injection Volume 20 pL
Table 2: Method Validation Parameters
Parameter Typical Value
Linearity (r?) >0.999

Limit of Detection (LOD)

0.06 - 0.12 mg/kg

Limit of Quantification (LOQ)

0.20 - 0.60 mg/kg

Precision (RSD%)

< 6.2% (intra-day), < 8.5% (inter-day)

Accuracy (Recovery %)

91.6 - 119% (intra-day), 89.9 - 123% (inter-day)

Note: The values presented in Table 2 are typical ranges and should be determined for each

specific laboratory setup and application.[8]

Table 3: Example Quantification of Anthocyanins in an Enocyanin Sample
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Anthocyanin

. . . Concentration (mgl/g of
Retention Time (min)

Enocyanin)
Delphinidin-3-O-glucoside XX.X XX.X
Cyanidin-3-O-glucoside XX.X XX.X
Petunidin-3-O-glucoside XX.X XX.X
Peonidin-3-O-glucoside XX.X XX.X
Malvidin-3-O-glucoside XX.X XXX.X

Total Anthocyanins

XXX. X

Visualization

Experimental Workflow
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Caption: Workflow for HPLC-DAD quantification of enocyanin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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